Cas no 55945-75-0 ((7Z,11E)-5-Hydroxy-19-(1H-indol-3-ylmethyl)-7,9,16,17-tetramethyl-15-oxa-20-azatetracyclo[11.8.0.01,18.014,16]henicosa-7,11-diene-2,6,21-trione)

• Product Name: (7Z,11E)-5-Hydroxy-19-(1H-indol-3-ylmethyl)-7,9,16,17-tetramethyl-15-oxa-20-azatetracyclo[11.8.0.01,18.014,16]henicosa-7,11-diene-2,6,21-trione
• CAS No: 55945-75-0
• MF: C₃₂H₃₈N₂O₅
• MW: 530.654529094696
• CID: 1596372
• PubChem ID: 23259927
• Update Time: 2025-04-21

(7Z,11E)-5-Hydroxy-19-(1H-indol-3-ylmethyl)-7,9,16,17-tetramethyl-15-oxa-20-azatetracyclo[11.8.0.01,18.014,16]henicosa-7,11-diene-2,6,21-trione Chemical and Physical Properties

Names and Identifiers

• (1E,5Z)-8-hydroxy-14-(1H-indol-3-ylmethyl)-4,6,15,15a-tetramethyl-9,10,14,14a,15,15a,16a,16b-octahydro-3H-cyclotrideca[d]oxireno[f]isoindole-7,11,12(4H,8H,13H)-trione
• CHAETOGLOBOSINF
• (7Z,11E)-5-Hydroxy-19-(1H-indol-3-ylmethyl)-7,9,16,17-tetramethyl-15-oxa-20-azatetracyclo[11.8.0.01,
• 55945-75-0
• Cheatoglobosin F
• (1R,5S,7E,9S,11E,13R,14S,16R,17S,18R,19S)-5-hydroxy-19-(1H-indol-3-ylmethyl)-7,9,16,17-tetramethyl-15-oxa-20-azatetracyclo[11.8.0.01,18.014,16]henicosa-7,11-diene-2,6,21-trione
• CHEMBL443188
• (1E,4S,5E,8S,11aR,14S,14aR,15S,15aR,16aS,16bR)-8-hydroxy-14-(1H-indol-3-ylmethyl)-4,6,15,15a-tetramethyl-9,10,14,14a,15,15a,16a,16b-octahydro-3H-cyclotrideca[d]oxireno[f]isoindole-7,11,12(4H,8H,13H)-trione
• Q27137151
• CHEBI:68732
• SCHEMBL33827
• Chaetoglobosin F
• (7Z,11E)-5-Hydroxy-19-(1H-indol-3-ylmethyl)-7,9,16,17-tetramethyl-15-oxa-20-azatetracyclo[11.8.0.01,18.014,16]henicosa-7,11-diene-2,6,21-trione
• (7S,13E,16S,17E,20S)-6,7-Epoxy-20-hydroxy-10-(1H-indol-3-yl)-16,18-dimethyl-(13)cytochalasa-13,17-diene-1,19,23-trione
• (13)Cytochalasa-13,17-diene-1,19,23-trione, 6,7-epoxy-20-hydroxy-10-(1H-indol-3-yl)-16,18-dimethyl-, (7S,13E,16S,17E,20S)-

• Inchi： 1S/C32H38N2O5/c1-17-8-7-10-22-29-31(4,39-29)19(3)27-24(15-20-16-33-23-11-6-5-9-21(20)23)34-30(38)32(22,27)26(36)13-12-25(35)28(37)18(2)14-17/h5-7,9-11,14,16-17,19,22,24-25,27,29,33,35H,8,12-13,15H2,1-4H3,(H,34,38)/b10-7+,18-14-
• InChI Key： KTFGDHPTDQFFRL-YWAYREADSA-N
• SMILES： O1C2C3C=CCC(C)C=C(C)C(C(CCC(C43C(NC(CC3=CNC5C=CC=CC3=5)C4C(C)C12C)=O)=O)O)=O |t:3,8|

Computed Properties

• Exact Mass: 530.27824
• Monoisotopic Mass: 530.27807232 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 2
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 112
• Molecular Weight: 530.7

Experimental Properties

• Density: 1.29
• Boiling Point: 798.1°C at 760 mmHg
• Flash Point: 436.5°C
• Refractive Index: 1.638
• PSA: 111.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cytochalasans Chaetoglobosins